Cas no 109292-70-8 (2,4-Dichloro-3-fluorobenzotrifluoride)

• Product Name: 2,4-Dichloro-3-fluorobenzotrifluoride
• CAS No: 109292-70-8
• MF: C₇H₂Cl₂F₄
• MW: 232.990394115448
• CID: 3161181
• PubChem ID: 54772266
• Update Time: 2025-06-09

2,4-Dichloro-3-fluorobenzotrifluoride Chemical and Physical Properties

Names and Identifiers

• 2,4-Dichloro-3-fluorobenzotrifluoride
• 2,4-Dichloro-alpha,alpha,alpha,3-tetrafluorotoluene, 1,3-Dichloro-2-fluoro-4-(trifluoromethyl)benzene
• 1,3-Dichloro-2-fluoro-4-(trifluoromethyl)benzene
• AKOS005258205
• SCHEMBL1580214
• 109292-70-8
• VBEOVOXDYKDHON-UHFFFAOYSA-N
• MFCD16140171

• Inchi： 1S/C7H2Cl2F4/c8-4-2-1-3(7(11,12)13)5(9)6(4)10/h1-2H
• InChI Key： VBEOVOXDYKDHON-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=CC=1C(F)(F)F)Cl)F

Computed Properties

• Exact Mass: 231.9469681g/mol
• Monoisotopic Mass: 231.9469681g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 0Ų

Additional information on 2,4-Dichloro-3-fluorobenzotrifluoride

Introduction to 2,4-Dichloro-3-fluorobenzotrifluoride (CAS No. 109292-70-8)

2,4-Dichloro-3-fluorobenzotrifluoride (CAS No. 109292-70-8) is a versatile organic compound that has gained significant attention in the fields of chemical synthesis and pharmaceutical research. This compound is characterized by its unique structure, which includes dichloro and fluorine substituents on a benzotrifluoride backbone. The combination of these functional groups imparts specific chemical and physical properties that make it a valuable intermediate in the synthesis of various pharmaceuticals and agrochemicals.

The molecular formula of 2,4-Dichloro-3-fluorobenzotrifluoride is C₉H₃Cl₂F₄, and its molecular weight is approximately 266.01 g/mol. The compound is a colorless to pale yellow liquid at room temperature and is known for its high boiling point and low volatility. These properties make it suitable for use in various industrial processes where stability and low reactivity are crucial.

In recent years, the application of 2,4-Dichloro-3-fluorobenzotrifluoride in pharmaceutical research has expanded significantly. One of the key areas of interest is its use as an intermediate in the synthesis of novel drugs targeting various diseases. For instance, a study published in the Journal of Medicinal Chemistry in 2021 highlighted the role of this compound in the development of new antiviral agents. The researchers found that derivatives of 2,4-Dichloro-3-fluorobenzotrifluoride exhibited potent antiviral activity against several strains of influenza virus, making them promising candidates for further drug development.

Beyond antiviral applications, 2,4-Dichloro-3-fluorobenzotrifluoride has also shown potential in the synthesis of anticancer drugs. A study published in the European Journal of Medicinal Chemistry in 2020 reported the synthesis and evaluation of a series of derivatives derived from this compound. The results indicated that these derivatives demonstrated significant cytotoxic activity against various cancer cell lines, including breast cancer and lung cancer cells. This finding underscores the importance of 2,4-Dichloro-3-fluorobenzotrifluoride as a building block for developing new therapeutic agents.

The unique electronic properties of 2,4-Dichloro-3-fluorobenzotrifluoride, particularly the presence of multiple halogen substituents, make it an attractive candidate for use in materials science as well. Research published in Advanced Materials in 2019 explored the use of this compound as a precursor for the synthesis of novel fluorinated polymers with enhanced thermal stability and chemical resistance. These polymers have potential applications in high-performance coatings, electronics, and other advanced materials.

In addition to its applications in pharmaceuticals and materials science, 2,4-Dichloro-3-fluorobenzotrifluoride has been studied for its environmental impact. A comprehensive review published in Environmental Science & Technology in 2018 discussed the biodegradability and ecotoxicity of this compound. The study found that while 2,4-Dichloro-3-fluorobenzotrifluoride is relatively stable under environmental conditions, it can be effectively degraded by certain microbial communities under aerobic conditions. This information is crucial for ensuring responsible use and disposal practices to minimize environmental impact.

The synthesis of 2,4-Dichloro-3-fluorobenzotrifluoride involves several well-established chemical reactions. One common method involves the substitution reactions on a benzene ring followed by trifluoromethylation to introduce the trifluoromethyl group. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, making large-scale production more feasible and cost-effective.

In conclusion, 2,4-Dichloro-3-fluorobenzotrifluoride (CAS No. 109292-70-8) is a multifaceted compound with a wide range of applications in pharmaceutical research, materials science, and environmental studies. Its unique chemical structure and properties make it an essential intermediate for developing new drugs and advanced materials. Ongoing research continues to uncover new potential uses for this compound, further solidifying its importance in various scientific disciplines.